Cas no 416879-26-0 (1-[2-(2-Nitro-phenoxy)-ethyl]-piperidine)

• Product Name: 1-[2-(2-Nitro-phenoxy)-ethyl]-piperidine
• CAS No: 416879-26-0
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 3086395
• PubChem ID: 868370
• Update Time: 2025-04-21

1-[2-(2-Nitro-phenoxy)-ethyl]-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Nitro-phenoxy)-ethyl]-piperidine
• Cambridge id 5475579
• SR-01000210263-1
• 1-[2-(2-nitrophenoxy)ethyl]piperidine
• Oprea1_030244
• 1-(2-(2-Nitrophenoxy)ethyl)piperidine
• STL584296
• SR-01000210263
• 416879-26-0
• AKOS005169283

• Inchi： 1S/C13H18N2O3/c16-15(17)12-6-2-3-7-13(12)18-11-10-14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-11H2
• InChI Key： WJKVNAGDMGTIQM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCN1CCCCC1

Computed Properties

• Exact Mass: 250.13174244Da
• Monoisotopic Mass: 250.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers